Cas no 37641-49-9 (3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 37641-49-9
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 316162
• PubChem ID: 873551
• Update Time: 2025-06-15

3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-(3-methylphenyl)-2-thioxo-
• 2-MERCAPTO-3-M-TOLYL-3H-QUINAZOLIN-4-ONE
• 3-(3-methylphenyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-(3-Methylphenyl)-2-sulfanylquinazolin-4(3H)-one
• 4(3H)-quinazolinone, 2-mercapto-3-(3-methylphenyl)-
• 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 2-thioxo-3-(m-tolyl)-2,3-dihydroquinazolin-4(1H)-one
• 3-(3-Methylphenyl)-2-thioxo-2,3-dihydro-4(1H)-quinazolinone #
• F6609-8361
• AKOS000268269
• Oprea1_436821
• Quinazolin-4(3H)-one, 1,2-dihydro-3-(3-methylphenyl)-2-thioxo-
• SCHEMBL5026794
• DTXSID30357973
• 2-Mercapto-3-(m-tolyl)quinazolin-4(3H)-one
• CBMicro_015894
• CS-0349059
• 37641-49-9
• JMBJIUXOKGIUKP-UHFFFAOYSA-N
• EN300-06132
• SR-01000556678
• BIM-0015812.P001
• 2-sulfhydryl-3-(3-methylphenyl)-quinazolin-4(3h)-one
• 3-(3-methylphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• AKOS001055540
• Z55663934
• EU-0094332
• SR-01000556678-1

• Inchi： 1S/C15H12N2OS/c1-10-5-4-6-11(9-10)17-14(18)12-7-2-3-8-13(12)16-15(17)19/h2-9H,1H3,(H,16,19)
• InChI Key： JMBJIUXOKGIUKP-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 268.06716
• Monoisotopic Mass: 268.067034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.36
• Boiling Point: 443.1°Cat760mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.726
• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Professional Introduction to 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 37641-49-9)

3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 37641-49-9, belongs to the tetrahydroquinazolinone class of molecules, which are known for their diverse biological activities. The presence of a sulfanylidene group and a methylphenyl substituent in its structure contributes to its distinct chemical behavior and potential therapeutic applications.

The molecular structure of 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one features a fused ring system consisting of a tetrahydroquinazolinone core and an aromatic methylphenyl ring. This configuration allows for multiple interactions with biological targets, making it a promising candidate for drug discovery. The sulfanylidene moiety, in particular, has been shown to exhibit significant bioactivity by participating in various chemical reactions and forming stable complexes with biological molecules.

In recent years, there has been a growing interest in tetrahydroquinazolinone derivatives due to their potential as pharmacological agents. Studies have demonstrated that these compounds can interact with enzymes and receptors involved in various disease pathways, including inflammation, cancer, and neurological disorders. The specific arrangement of atoms in 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one may contribute to its ability to modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential as an anti-inflammatory agent. Inflammatory processes are central to many chronic diseases, and the development of novel anti-inflammatory drugs is a critical area of research. Preclinical studies have indicated that derivatives of tetrahydroquinazolinone can inhibit key inflammatory enzymes such as COX-2 and LOX. The presence of the sulfanylidene group in 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one may enhance its binding affinity to these targets, leading to more potent anti-inflammatory effects.

The aromatic methylphenyl ring also plays a crucial role in the biological activity of this compound. Aromatic rings are known to interact with biological targets through hydrophobic interactions and π-stacking effects. These interactions can enhance the binding affinity and selectivity of the compound towards its target enzymes or receptors. Additionally, the methyl group on the phenyl ring may influence the electronic properties of the molecule, further modulating its bioactivity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one with high accuracy. These computational studies have provided valuable insights into how the structural features of the molecule contribute to its biological activity. For instance, molecular docking simulations have shown that the sulfanylidene group can form hydrogen bonds with specific residues in target proteins, while the aromatic ring can engage in π-stacking interactions.

The synthesis of 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one presents both challenges and opportunities for medicinal chemists. The synthesis involves multiple steps, including cyclization reactions and functional group transformations. However, recent developments in synthetic methodologies have made it possible to construct complex heterocyclic structures more efficiently than ever before. These advancements have opened up new possibilities for designing novel derivatives with enhanced pharmacological properties.

In conclusion, 3-(3-methylphenyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS No. 37641-49-9) is a structurally interesting compound with significant potential as a pharmacological agent. Its unique combination of structural features makes it well-suited for modulating various disease pathways. As research in this area continues to progress，the full therapeutic potential of this compound is likely to be uncovered，leading to new treatments for a variety of diseases.